1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline

• IUPAC Name: (4-bromo-1-methylpyrazol-3-yl)-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C13H12BrN3O/c1-16-8-10(14)12(15-16)13(18)17-7-6-9-4-2-3-5-11(9)17/h2-5,8H,6-7H2,1H3
• InChI Key: WJIZIAAAYGEXMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)N2CCC3=CC=CC=C32)Br
• Molecular Formula: C13H12BrN3O
• Molecular Weight: 306.16 g/mol

Description

1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting area of study for researchers.

Mechanism of Action

The mechanism of action of 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline is not fully understood. However, it has been proposed that this compound exerts its effects by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of NF-kB, a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects
1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has been found to have various biochemical and physiological effects. Some of these effects include:
1. Induction of apoptosis: This compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
2. Inhibition of inflammation: 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.
3. Inhibition of microbial growth: This compound has been shown to inhibit the growth of various bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline in lab experiments include its potential anti-cancer, anti-inflammatory, and anti-microbial activities. However, there are also some limitations to using this compound. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline. Some of these include:
1. Further studies on its mechanism of action: More research is needed to fully understand how this compound exerts its effects on cells.
2. In vivo studies: More research is needed to determine the safety and efficacy of this compound in animal models.
3. Development of new anti-cancer agents: 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has shown potential as a candidate for cancer therapy. Further research is needed to develop new anti-cancer agents based on this compound.
4. Development of new anti-inflammatory agents: This compound has also shown potential as a candidate for the treatment of inflammatory diseases. Further research is needed to develop new anti-inflammatory agents based on this compound.
5. Development of new antimicrobial agents: 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has shown potential as a candidate for the development of new antimicrobial agents. Further research is needed to develop new antimicrobial agents based on this compound.

Synthesis Methods

The synthesis of 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline involves the reaction of 4-bromo-1-methyl-1H-pyrazole-3-carboxylic acid with indoline-2,3-dione in the presence of a catalyst. The resulting compound has been characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting area of study for researchers. Some of the potential applications of this compound include:
1. Anti-cancer activity: 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has been found to have anti-cancer activity in various cancer cell lines. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy.
2. Anti-inflammatory activity: This compound has also been found to have anti-inflammatory activity. It has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.
3. Anti-microbial activity: 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]indoline has also been found to have anti-microbial activity. It has been shown to inhibit the growth of various bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.